Cas no 477297-61-3 ((2E)-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(3-fluoro-4-methylphenyl)aminoprop-2-enenitrile)

• Product Name: (2E)-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(3-fluoro-4-methylphenyl)aminoprop-2-enenitrile
• CAS No: 477297-61-3
• MF: C₁₉H₁₂Cl₂FN₃S
• MW: 404.288084030151
• CID: 6019960
• PubChem ID: 5773367
• Update Time: 2025-07-09

(2E)-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(3-fluoro-4-methylphenyl)aminoprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(3-fluoro-4-methylphenyl)aminoprop-2-enenitrile
• (E)-2-(4-(2,4-dichlorophenyl)thiazol-2-yl)-3-((3-fluoro-4-methylphenyl)amino)acrylonitrile
• 2-Thiazoleacetonitrile, 4-(2,4-dichlorophenyl)-α-[[(3-fluoro-4-methylphenyl)amino]methylene]-
• AKOS024601089
• F0837-0406
• (E)-2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(3-fluoro-4-methylanilino)prop-2-enenitrile
• 477297-61-3
• (2E)-2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-[(3-fluoro-4-methylphenyl)amino]prop-2-enenitrile

• Inchi： 1S/C19H12Cl2FN3S/c1-11-2-4-14(7-17(11)22)24-9-12(8-23)19-25-18(10-26-19)15-5-3-13(20)6-16(15)21/h2-7,9-10,24H,1H3/b12-9+
• InChI Key： XZSVUNMZRGEENB-FMIVXFBMSA-N
• SMILES： C(#N)/C(/C1=NC(C2=CC=C(Cl)C=C2Cl)=CS1)=C\NC1=CC=C(C)C(F)=C1

Computed Properties

• Exact Mass: 403.0113021g/mol
• Monoisotopic Mass: 403.0113021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 77Ų

Experimental Properties

• Density: 1.426±0.06 g/cm3(Predicted)
• Boiling Point: 525.8±60.0 °C(Predicted)
• pka: -2.09±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (2E)-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(3-fluoro-4-methylphenyl)aminoprop-2-enenitrile

Compound CAS No 477297-61-3: A Comprehensive Overview

The compound with CAS No 477297-61-3, named (2E)-2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-[3-fluoro-4-methylphenyl]aminoprop-2-enenitrile, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are widely studied for their diverse biological activities and synthetic applications. The structure of this molecule is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. This unique structure contributes to its stability and reactivity in different chemical environments.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The (E)-configuration of the double bond in this compound plays a crucial role in determining its electronic properties and stereochemical behavior. The presence of electron-withdrawing groups such as the cyano group (CN) and halogen substituents (Cl and F) further enhances its reactivity and selectivity in various reactions. These features make it a valuable substrate for further functionalization and exploration in medicinal chemistry.

One of the most notable aspects of this compound is its potential as a building block for more complex molecular architectures. The thiazole ring system serves as a versatile scaffold for incorporating diverse functional groups, enabling the creation of novel bioactive molecules. For instance, researchers have recently explored the use of thiazole derivatives in the synthesis of peptide mimetics and enzyme inhibitors. The cyano group at the terminal position of this compound can act as a reactive site for nucleophilic addition or coupling reactions, facilitating the construction of larger molecular frameworks.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions, cyclizations, and functional group transformations. The key intermediates include aryl halides, which are subjected to cross-coupling reactions to form the thiazole core. The introduction of substituents such as chlorine and fluorine atoms requires precise control over reaction conditions to ensure high yields and product purity. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the synthetic pathway for this compound.

The application of computational chemistry tools has significantly enhanced our understanding of the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have been used to study the molecular orbitals and electron distribution within the thiazole ring system. These insights are critical for predicting the reactivity trends and designing efficient synthetic routes. Furthermore, molecular dynamics simulations have provided valuable information about the conformational flexibility of this compound, which is essential for its interactions with biological targets.

From an environmental perspective, the synthesis and handling of this compound must adhere to strict safety protocols to minimize any potential risks associated with hazardous chemicals. The use of protective equipment and proper ventilation systems is recommended during its synthesis and storage. Additionally, waste management practices should comply with regulations to ensure minimal environmental impact.

In conclusion, CAS No 477297-61-3 represents a promising molecule with extensive applications in organic synthesis and drug discovery. Its unique structural features and reactivity make it an attractive candidate for further research and development in various scientific disciplines.